Cas no 1063-77-0 (Nomilin)

Nomilin is a limonin compound obtained from citrus extracts Nomilin is an anti obesity and hypoglycemic drug

Nomilin structure

Product Name:Nomilin

CAS No:1063-77-0

Molecular Formula:C₂₈H₃₄O₉

Molecular Weight:514.564169406891

MDL:MFCD23105622

CID:40596

PubChem ID:329767741

Nomilin Properties

Names and Identifiers

- Nomilin
- 1-(Acetyloxy)-1,2-dihydroobacunoic acid epislon-lactone
- fromcitrusseeds
- NOMILIN(RG)
- Oxireno[4,4a]-2-benzopyrano[6,5-g][2]benzoxepin-3,5,9(3aH,4bH,6H)-trione, 11-(acetyloxy)-1-(3-furanyl)decahydro-4b,7,7,11a,13a-pentamethyl-, (1S,3aS,4aR,4bR,6aR,11S,11aR,11bR,13aS)-
- 1-(Acetyloxy)-1,2-dihydroobacunoic acid ε-lactone
- NOMILIN(P)(CALL)
- NOMILIN(P)
- NOMILIN FROM CITRUS SEEDS
- NoMilin, froM Rutaceae
- Nomilin, 98.5%, from Rutaceae
- N1664
- [(1R,2R,4S,7R,8S,11R,12R,13R,18R)-7-(Furan-3-yl)-1,8,12,17,17-pentamethyl-5,15,20-trioxo-3,6,16-trio
- 1063-77-0
- CHEBI:7609
- DRM0753K4T
- KST-1A9791
- Nomilin (~85%)
- Obacunoic acid, 1-(acetyloxy)-1,2-dihydro-, eta-lactone
- FT-0603541
- 1-(Acetyloxy)-1,2-dihydroobacunoic acid eta-lactone
- CS-0009075
- NSC-297134
- UNII-DRM0753K4T
- C08773
- AC-34406
- (1R,2R,4S,7R,8S,11R,12R,13S,18R)-7-(furan-3-yl)-1,8,12,17,17-pentamethyl-5,15,20-trioxo-3,6,16-trioxapentacyclo[9.9.0.0?,?.0?,?.0??,??]icosan-13-yl acetate
- AC1L2HUM
- HY-N0547
- SR-05000002184-2
- (1S,3AS,4AR,4BR,6AR,11S,11AR,11BR,13AS)-11-(ACETYLOXY)-1-(3-FURANYL)DECAHYDRO-4B,7,7,11A,13A-PENTAMETHYLOXIRENO(4,4A)-2-BENZOPYRAN(6,5-G)(2)BENZOXEPIN-3,5,9(3AH,4BH,6H)-TRIONE
- G3L
- 1-(ACETYLOXY)-1,2-DIHYDROOBACUNOIC ACID .EPSILON.-LACTONE
- SCHEMBL691775
- NSC 297134
- AC1Q6OA3
- AKOS037514753
- 1-(Acetyloxy)-1,2-dihydroobacunoic acid .epislon.-lactone
- SR-05000002184
- CHEMBL4740267
- 1-(acetyloxy)-1,2-dihydroobacunoic acid e-lactone
- AI3-37935
- (1S,3aS,4aR,4bR,6aR,11S,11aR,11bR,13aS)-1-(Furan-3-yl)-4b,7,7,11a,13a-pentamethyl-3,5,9-trioxohexadecahydrooxepino[4',3':3,4]benzo[1,2-f]oxireno[2,3-d]isochromen-11-yl acetate
- (3-furyl-pentamethyl-trioxo-[?]yl) acetate
- NOMILIN [MI]
- Q1191572
- NSC297134
- AKOS032962050
- AS-15250
- [7-(Furan-3-yl)-1,8,12,17,17-pentamethyl-5,15,20-trioxo-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icosan-13-yl] acetate
- 8-(Furan-3-yl)-1,1,5a,7a,11b-pentamethyl-3,10,12-trioxohexadecahydrooxireno[4',5']pyrano[4',3':5,6]naphtho[2,1-c]oxepin-5-yl acetate
- [(1R,2R,4S,7S,8S,11R,12R,18R)-7-(furan-3-yl)-1,8,12,17,17-pentamethyl-5,15,20-trioxo-3,6,16-trioxapentacyclo[9.9.0.0^{2,4.0^{2,8.0^{12,18]icosan-13-yl] acetate
- DTXSID50909978
- [(1R,2R,4S,7S,8S,11R,12R,13S,18R)-7-(furan-3-yl)-1,8,12,17,17-pentamethyl-5,15,20-trioxo-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icosan-13-yl] acetate
- KPDOJFFZKAUIOE-WNGDLQANSA-N
- GLXC-10128
- NOMILIN
- +Expand
- MDL： MFCD23105622
- InChIKey： KPDOJFFZKAUIOE-WNGDLQANSA-N
- Inchi： 1S/C28H34O9/c1-14(29)34-19-12-20(31)36-24(2,3)17-11-18(30)27(6)16(26(17,19)5)7-9-25(4)21(15-8-10-33-13-15)35-23(32)22-28(25,27)37-22/h8,10,13,16-17,19,21-22H,7,9,11-12H2,1-6H3/t16-,17+,19+,21+,22-,25+,26-,27+,28-/m1/s1
- SMILES： O1[C@@H]2C(=O)O[C@@H](C3=COC=C3)[C@]3(C)CC[C@@H]4[C@@]5(C)[C@H](CC(=O)OC(C)(C)[C@@H]5CC([C@@]4(C)[C@]132)=O)OC(C)=O

Computed Properties

Exact Mass: 514.220283g/mol
Surface Charge: 0
XLogP3: 2.6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 3
Monoisotopic Mass: 514.220283g/mol
Monoisotopic Mass: 514.220283g/mol
Topological Polar Surface Area: 122Å²
Heavy Atom Count: 37
Complexity: 1080
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 514.6

Experimental Properties

LogP: 3.69020
PSA: 121.64000
Melting Point: 259-263°C
Color/Form: Powder
Solubility: Not determined
Specific Rotation: -78.5° (c=1, Acetone)
Density: 1.3300

Nomilin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007DGB-10mg	Nomilin	1063-77-0	98%	10mg	$13.00
A2B Chem LLC	AD43227-10mg	Nomilin	1063-77-0	98%	10mg	$19.00	2024-04-20
Aaron	AR007DON-25mg	Nomilin	1063-77-0		25mg	$144.00
Ambeed	A517627-1mg	(1S,3aS,4aR,4bR,6aR,11S,11aR,11bR,13aS)-1-(Furan-3-yl)-4b,7,7,11a,13a-pentamethyl-3,5,9-trioxohexadecahydrooxepino[4',3':3,4]benzo[1,2-f]oxireno[2,3-d]isochromen-11-yl acetate	1063-77-0	98%	1mg	$6.0	2024-06-02
Chengdu Biopurify Phytochemicals Ltd	BP1003-1000mg	Nomilin	1063-77-0	98%	1000mg	$260	2023-09-20
ChromaDex Standards	ASB-00014494-001-1g	NOMILIN	1063-77-0		1g	$0.00
DC Chemicals	DCL-023-20 mg	nomilin	1063-77-0	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D659414-20mg	Nomilin	1063-77-0	98%	20mg	$770	2022-06-08
LKT Labs	N5550-5 mg	Nomilin	1063-77-0	≥98%	5mg	$74.10	2023-07-10
MedChemExpress	HY-N0547-5mg	Nomilin	1063-77-0	99.38%	5mg	￥500	2024-07-20

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

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Nomilin Related Literature

1. Rapid characterization of the chemical constituents of Sanhua decoction by UHPLC coupled with Fourier transform ion cyclotron resonance mass spectrometry

Yanhui Zhao,Miao Wang,Lin Sun,Xue Jiang,Min Zhao,Chunjie Zhao RSC Adv. 2020 10 26109
2. Limonoids from the root bark of Dictamnus angustifolius: potent neuroprotective agents with biometal chelation and halting copper redox cycling properties

Jian-Bo Sun,Neng Jiang,Meng-Ying Lv,Pei Wang,Feng-Guo Xu,Jing-Yu Liang,Wei Qu RSC Adv. 2015 5 24750
3. Nomilin protects against cerebral ischemia–reperfusion induced neurological deficits and blood–brain barrier disruption via the Nrf2 pathway

Yu-Sheng Shi,Yan Zhang,Bin Liu,Chun-Bin Li,Jiao Wu,Yang Li Food Funct. 2019 10 5323
4. Limonoids and their anti-proliferative and anti-aromatase properties in human breast cancer cells

Jinhee Kim,Guddadarangavvanahally K. Jayaprakasha,Bhimanagouda S. Patil Food Funct. 2013 4 258
5. From white to beige adipocytes: therapeutic potential of dietary molecules against obesity and their molecular mechanisms

Siyu Wang,Min-Hsiung Pan,Wei-Lun Hung,Yen-Chen Tung,Chi-Tang Ho Food Funct. 2019 10 1263
6. Citrus limonoids induce apoptosis and inhibit the proliferation of pancreatic cancer cells

K. N. Chidambara Murthy,G. K. Jayaprakasha,Stephen Safe,Bhimanagouda S. Patil Food Funct. 2021 12 1111
7. Citrus medica: nutritional, phytochemical composition and health benefits – a review

Navnidhi Chhikara,Ragni Kour,Sundeep Jaglan,Pawan Gupta,Yogesh Gat,Anil Panghal Food Funct. 2018 9 1978
8. Identification of the chemical compositions of Ponkan peel by ultra performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry

Ying Yang,Xi Juan Zhao,Yu Pan,Zhiqin Zhou Anal. Methods 2016 8 893
9. The functional evaluation of waste yuzu (Citrus junos) seeds

Mayumi Minamisawa,Shoichiro Yoshida,Atsushi Uzawa Food Funct. 2014 5 330
10. Fruits and their phytochemicals in mitigating the ill effects of ionizing radiation: review on the existing scientific evidence and way forward

Shamprasad Varija Raghu,Suresh Rao,Venkataramana Kini,Avinash Kundadka Kudva,Thomas George,Manjeshwar Shrinath Baliga Food Funct. 2023 14 1290

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